Cas no 4664-18-0 (2-(4-methylpyridin-2-yl)ethan-1-ol)

• Product Name: 2-(4-methylpyridin-2-yl)ethan-1-ol
• CAS No: 4664-18-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1006856
• PubChem ID: 14546494
• Update Time: 2025-10-09

2-(4-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINEETHANOL,4-METHYL-
• 2-(2-hydroxy)ethyl-4-methylpyridine
• 2-(4-Methyl-[2]pyridyl)-aethanol
• 2-(4-methyl-[2]pyridyl)-ethanol
• 4-Methyl-2-(2'-hydroxyethyl)-pyridin
• 4-Methyl-2-(2-hydroxy-ethyl)-pyridin
• 4-Methyl-2-(β-hydroxy-ethyl)-pyridin
• 2-(4-methylpyridin-2-yl)ethan-1-ol
• EN300-1867618
• SCHEMBL6466772
• AKOS006310338
• 2-(4-methylpyridin-2-yl)ethanol
• 4664-18-0

• Inchi： 1S/C8H11NO/c1-7-2-4-9-8(6-7)3-5-10/h2,4,6,10H,3,5H2,1H3
• InChI Key： FHSJJAZIXYDSPP-UHFFFAOYSA-N
• SMILES： OCCC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 0.92480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(4-methylpyridin-2-yl)ethan-1-ol

Introduction to CAS No. 4664-18-0: 2-(4-Methylpyridin-2-yl)ethan-1-ol

CAS No. 4664-18-0, commonly referred to as 2-(4-methylpyridin-2-yl)ethan-1-ol, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with an ethanolic group, making it a versatile molecule with potential applications in drug design and synthesis.

The molecular formula of 2-(4-methylpyridin-2-yl)ethan-1-ol is C9H11NO, and its molecular weight is approximately 139.19 g/mol. The compound exists as a white crystalline solid and is sparingly soluble in water but readily soluble in organic solvents such as ethanol and dichloromethane. Its physical properties make it suitable for various synthetic reactions, including nucleophilic substitutions and condensations.

Recent studies have highlighted the importance of 2-(4-methylpyridin-2-yl)ethan-1-ol in the development of bioactive molecules. For instance, researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are crucial components of many pharmaceutical agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential use in therapeutic applications.

The synthesis of CAS No. 4664-18-0 typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent hydroxylation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical research. Additionally, advancements in catalytic technologies have enabled more efficient production methods, reducing costs and environmental impact.

In terms of applications, 2-(4-methylpyridin-2-yl)ethan-1-ol has been utilized as an intermediate in the synthesis of various bioactive compounds. For example, it serves as a key building block in the construction of pyridine-based drugs targeting diseases such as cancer and neurodegenerative disorders. Its ability to form stable bonds with other functional groups makes it an invaluable tool in medicinal chemistry.

From an environmental perspective, understanding the fate and transport of CAS No. 4664-18-based compounds is critical for assessing their ecological impact. Recent research has focused on evaluating their biodegradation rates under various conditions, with findings indicating moderate persistence in aquatic environments. These insights are essential for developing sustainable practices in chemical manufacturing and disposal.

In conclusion, CAS No. 4664–18–0, or 2-(4-methylpyridin–2–yl)ethan–1–ol, stands out as a significant compound in contemporary chemical research due to its structural versatility and bioactivity potential. As advancements continue to emerge, this compound is poised to play an increasingly important role in drug discovery and development.